Cas no 896039-87-5 (3-(4-methoxyphenyl)-2-oxo-2H-chromen-7-yl benzenesulfonate)

• Product Name: 3-(4-methoxyphenyl)-2-oxo-2H-chromen-7-yl benzenesulfonate
• CAS No: 896039-87-5
• MF: C₂₂H₁₆O₆S
• MW: 408.423845291138
• CID: 6086523
• PubChem ID: 7198484
• Update Time: 2025-05-24

3-(4-methoxyphenyl)-2-oxo-2H-chromen-7-yl benzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-2-oxo-2H-chromen-7-yl benzenesulfonate
• 2H-1-Benzopyran-2-one, 3-(4-methoxyphenyl)-7-[(phenylsulfonyl)oxy]-
• F1862-0614
• AKOS002281790
• AB01332351-02
• NCGC00339437-01
• 896039-87-5
• [3-(4-methoxyphenyl)-2-oxochromen-7-yl] benzenesulfonate

• Inchi： 1S/C22H16O6S/c1-26-17-10-7-15(8-11-17)20-13-16-9-12-18(14-21(16)27-22(20)23)28-29(24,25)19-5-3-2-4-6-19/h2-14H,1H3
• InChI Key： TWODKPJSBKFKGF-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(OS(C3=CC=CC=C3)(=O)=O)=CC=C2C=C1C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 408.06675940g/mol
• Monoisotopic Mass: 408.06675940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• Density: 1.375±0.06 g/cm3(Predicted)
• Boiling Point: 623.2±55.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enes Isoflav-3-enones

Additional information on 3-(4-methoxyphenyl)-2-oxo-2H-chromen-7-yl benzenesulfonate

3-(4-Methoxyphenyl)-2-Oxo-2H-Chromen-7-Yl Benzenesulfonate: A Comprehensive Overview

The compound 3-(4-methoxyphenyl)-2-oxo-2H-chromen-7-yl benzenesulfonate (CAS No. 896039-87-5) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound has garnered attention due to its unique structural features and promising applications. In this article, we will delve into its chemical properties, synthesis methods, and recent advancements in its utilization.

Chemical Structure and Properties

The molecular structure of 3-(4-methoxyphenyl)-2-oxo-2H-chromen-7-yl benzenesulfonate is characterized by a chromenone backbone, which is a fused bicyclic system consisting of a benzene ring and a gamma-pyrone ring. The chromenone moiety is further substituted with a methoxy group at the 4-position of the phenyl ring, enhancing its electronic properties. Additionally, the sulfonate group attached to the chromenone system introduces hydrophilic characteristics, making the compound suitable for various biological applications.

Recent studies have highlighted the importance of chromenones as bioactive molecules. The presence of the sulfonate group in this compound has been shown to improve its solubility in aqueous media, which is crucial for drug delivery systems. Furthermore, the methoxy substitution at the 4-position of the phenyl ring contributes to increased stability and selectivity in biological environments.

Synthesis and Optimization

The synthesis of 3-(4-methoxyphenyl)-2-oxo-2H-chromen-7-yl benzenesulfonate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the chromenone skeleton through cyclization reactions and subsequent functionalization with the sulfonate group.

Recent advancements in catalytic asymmetric synthesis have enabled researchers to optimize the production process, resulting in higher yields and improved purity. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of complex chromenone derivatives with high efficiency.

Applications in Pharmaceutical Research

One of the most promising applications of 3-(4-methoxyphenyl)-2-oxo-2H-chromen-7-Yl benzenesulfonate lies in its potential as a drug candidate. The compound has demonstrated significant bioactivity in various assays, particularly in anti-inflammatory and antioxidant studies.

Recent research has focused on understanding the molecular mechanisms underlying its bioactivity. For example, studies have shown that the compound exhibits potent inhibitory effects on pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could be developed into a novel anti-inflammatory agent with reduced side effects compared to existing drugs.

In addition to its pharmacological applications, 3-(4-methoxyphenyl)-2-Oxo-2H-Chromen-Yl benzenesulfonate has also been explored for its potential in photodynamic therapy (PDT). The chromenone moiety absorbs light in the visible spectrum, making it suitable for generating reactive oxygen species (ROS) under light irradiation. This property has been leveraged in cancer treatment models, where ROS generation can selectively target and destroy cancer cells while sparing healthy tissue.

Future Prospects and Challenges

The future of 3-(4-methoxyphenyl)-2-Oxo-2H-Chromen-Yl benzenesulfonate looks promising, with ongoing research aimed at expanding its applications. However, challenges remain in scaling up production for clinical trials and ensuring cost-effectiveness for large-scale manufacturing.

Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these challenges. Furthermore, regulatory approvals will play a critical role in determining the commercial viability of this compound as a therapeutic agent.